Cas no 51755-68-1 (Pentanal, 3-(methylthio)-)

• Product Name: Pentanal, 3-(methylthio)-
• CAS No: 51755-68-1
• MF: C₆H₁₂OS
• MW: 132.223880767822
• CID: 361524
• PubChem ID: 59803304
• Update Time: 2025-04-19

Pentanal, 3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Pentanal, 3-(methylthio)-
• 3-methylsulfanylpentanal
• 3-(Methylsulfanyl)pentanal
• 51755-68-1
• DTXSID00733008

• Inchi： 1S/C6H12OS/c1-3-6(8-2)4-5-7/h5-6H,3-4H2,1-2H3
• InChI Key： AQXSARALYOPNOU-UHFFFAOYSA-N
• SMILES： S(C)C(CC=O)CC

Computed Properties

• Exact Mass: 132.06096
• Monoisotopic Mass: 132.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 63.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07